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Compound of Interest

Compound Name: Chlorodiisopropylphosphine

Cat. No.: B1205602 Get Quote

Essential Safety and Handling Guide for
Chlorodiisopropylphosphine
Chlorodiisopropylphosphine is a highly reactive and hazardous organophosphorus

compound utilized in various chemical syntheses, including the preparation of phosphine

ligands.[1][2][3] Due to its hazardous nature, stringent adherence to safety protocols is

imperative to ensure the well-being of laboratory personnel and the integrity of the research.

This guide provides comprehensive, step-by-step procedures for the safe handling, storage,

and disposal of Chlorodiisopropylphosphine.

Hazard Identification and Physical Properties
Chlorodiisopropylphosphine is classified as a highly flammable liquid and vapor that causes

severe skin burns and eye damage.[4] It is also sensitive to air and moisture.[5]

Table 1: GHS Hazard Summary

Hazard Class Hazard Statement

Flammable liquids (Category 2) H225: Highly flammable liquid and vapour[4][6]

Skin corrosion/irritation (Category 1B)
H314: Causes severe skin burns and eye

damage[4][6]
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Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₆H₁₄ClP[3]

Molecular Weight 152.60 g/mol [4][7]

Appearance Colorless to light yellow clear liquid[8]

Boiling Point 158 °C[8] (69 °C / 33 mmHg)

Flash Point 4 °C (39.2 °F) - closed cup[7][8]

Density 0.959 g/mL at 25 °C

Storage Temperature Refrigerated (0-10°C)[8]

Operational Plan: Handling and Use
This section outlines the procedural, step-by-step guidance for the safe handling of

Chlorodiisopropylphosphine.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure. The minimum required PPE

includes:

Eye and Face Protection: Wear chemical safety goggles and a face shield that comply with

OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[5]

Skin Protection:

Gloves: Wear chemical-impermeable gloves (e.g., nitrile or neoprene).[6] Always inspect

gloves before use and remove them correctly to avoid skin contact.

Lab Coat: A flame-retardant lab coat is mandatory.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[5] For

tasks with a higher risk of splashing, a chemical-resistant apron is recommended.
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Respiratory Protection: All handling must be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[5] If exposure limits are exceeded or irritation is experienced, a

NIOSH/MSHA or European Standard EN 149 approved respirator is required.[5]

Experimental Protocol: Step-by-Step Handling
Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary equipment, including syringes, needles, cannulas, and glassware.

Ensure all glassware is oven-dried to remove moisture.

Have an appropriate quenching agent (e.g., isopropanol) and spill kit readily available.

Place an inert absorbent material in the work area to contain any potential spills.[5]

Ensure all ignition sources are removed from the vicinity.[6] Use non-sparking tools and

explosion-proof equipment.[5][9]

Handling the Chemical:

Work exclusively within the chemical fume hood.

The container of Chlorodiisopropylphosphine should be kept tightly closed and stored

under an inert atmosphere (e.g., argon or nitrogen).[5]

To transfer the liquid, use inert gas techniques (e.g., a syringe or cannula). Do not open the

bottle directly to the atmosphere.

Ground and bond the container and receiving equipment to prevent static discharge.[9]

Add the chemical slowly and carefully to the reaction mixture.

Avoid any contact with water, as it reacts with Chlorodiisopropylphosphine.[5]

Post-Handling:

Tightly seal the Chlorodiisopropylphosphine container under an inert atmosphere.
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Decontaminate any equipment that has come into contact with the chemical. Rinse syringes

and needles with a suitable solvent (e.g., anhydrous toluene or THF) followed by a

quenching agent like isopropanol.

Thoroughly wash hands and any exposed skin after handling.[5]

Logistical Plan: Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage Plan
Store Chlorodiisopropylphosphine in a cool, dry, and well-ventilated area designated for

flammable and corrosive materials.[5]

Keep the container tightly closed and under an inert atmosphere to protect it from air and

moisture.[5]

Store away from heat, sparks, open flames, and other ignition sources.[8][9]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Disposal Plan
All waste containing Chlorodiisopropylphosphine must be treated as hazardous waste.

Collect waste in a suitable, closed, and properly labeled container.[5]

Dispose of the contents and container at an approved waste disposal plant.[9] Do not mix

with other waste streams unless compatibility is confirmed.

Contaminated clothing should be washed before reuse.[9]

Emergency Procedures
Immediate and appropriate action is crucial in an emergency.

Spill:
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Evacuate personnel from the immediate area and ensure it is well-ventilated.[6]

Remove all sources of ignition.[5]

Contain the spill using an inert absorbent material (e.g., dry sand or earth). Do not use

combustible materials like sawdust.

Do not expose the spill to water.[5]

Collect the absorbed material using non-sparking tools and place it in a closed container

for disposal.[5]

First Aid:

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate

medical attention.[5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[5]

Fire:

Use CO₂, dry chemical, dry sand, or alcohol-resistant foam to extinguish the fire.[5] Water

may be ineffective and can react with the chemical.

Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of

Chlorodiisopropylphosphine.
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Caption: Workflow for safe handling of Chlorodiisopropylphosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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